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Compound of Interest

Compound Name: Arborcandin B

Cat. No.: B15565101 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Arborcandin B is a member of the arborcandin family of cyclic lipopeptides, a class of potent

inhibitors of fungal 1,3-β-D-glucan synthase.[1][2] This enzyme is a critical component in the

synthesis of the fungal cell wall, making it an attractive target for the development of novel

antifungal agents. This technical guide provides a detailed overview of the chemical structure of

Arborcandin B, alongside its physicochemical properties and biological activity. It also outlines

the experimental protocols for its isolation, purification, and characterization.

Core Structure and Physicochemical Properties
The arborcandins are novel cyclic peptides that are structurally distinct from other known

glucan synthase inhibitors like the echinocandins.[1][2] They are produced by a filamentous

fungus, strain SANK 17397.[1] The structure of Arborcandin B and its related compounds

were elucidated through a combination of Nuclear Magnetic Resonance (NMR) spectroscopy

and Mass Spectrometry (MS).

While the specific chemical drawing of Arborcandin B is not publicly available in the reviewed

literature, its core structure is a cyclic peptide containing uncommon amino acid residues.

Variations in the amino acid sequence and the attached lipid side chain differentiate the

members of the arborcandin family (A, B, C, D, E, and F).

Table 1: Physicochemical Properties of Arborcandin Congeners
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Compound Molecular Formula Molecular Weight

Arborcandin A C57H101N13O18 1256.49

Arborcandin C C59H105N13O18 1284.54

Arborcandin F C61H109N13O18 1312.59

Data for Arborcandin B is not explicitly available in the reviewed literature. Data for congeners

is provided for comparison.

Biological Activity
Arborcandins exhibit potent inhibitory activity against 1,3-β-D-glucan synthase from key fungal

pathogens such as Candida albicans and Aspergillus fumigatus. This inhibition leads to

fungicidal activity against a range of Candida species and growth suppression of Aspergillus

fumigatus.

Table 2: In Vitro Biological Activity of Arborcandins

Compound Target Organism IC50 (µg/mL) MIC (µg/mL)

Arborcandin A Candida albicans 0.25 4 - 8

Aspergillus fumigatus 0.05 -

Arborcandin C Candida albicans 0.15 1 - 2

Aspergillus fumigatus 0.015 -

Arborcandin F Candida albicans 0.012 2 - 4

Aspergillus fumigatus 0.012 -

IC50 values represent the concentration required to inhibit 50% of the 1,3-β-D-glucan synthase

activity. MIC values represent the minimum inhibitory concentration against the specified fungal

species.

Experimental Protocols
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Isolation and Purification of Arborcandins
The following is a generalized protocol based on the isolation of similar fungal cyclic peptides.

The specific details for Arborcandin B can be found in the primary literature.

Fermentation: The producing fungal strain (SANK 17397) is cultured in a suitable liquid

medium to promote the production of arborcandins.

Extraction: The culture broth is harvested, and the mycelium is separated by filtration. The

arborcandins are extracted from the culture filtrate and/or the mycelium using a suitable

organic solvent (e.g., ethyl acetate, butanol).

Preliminary Purification: The crude extract is concentrated and subjected to preliminary

purification steps such as solvent partitioning and precipitation to remove highly polar and

nonpolar impurities.

Chromatographic Separation: The partially purified extract is then subjected to a series of

chromatographic techniques to separate the individual arborcandin congeners. This typically

involves:

Adsorption Chromatography: Using silica gel or other solid phases to separate compounds

based on polarity.

Size-Exclusion Chromatography: To separate molecules based on their size.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC): A high-resolution

technique to achieve final purification of each arborcandin, including Arborcandin B.

Structure Elucidation Methodologies
The determination of the chemical structure of Arborcandin B involves the following key

analytical techniques:

Mass Spectrometry (MS):

High-Resolution Mass Spectrometry (HRMS): To determine the accurate molecular weight

and elemental composition of the molecule.
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Tandem Mass Spectrometry (MS/MS): To induce fragmentation of the molecule and

analyze the resulting fragment ions. This provides information about the sequence of

amino acids and the structure of the lipid side chain.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

One-Dimensional (1D) NMR:

1H NMR: To identify the types and connectivity of protons in the molecule.

13C NMR: To identify the number and types of carbon atoms.

Two-Dimensional (2D) NMR:

COSY (Correlation Spectroscopy): To identify proton-proton couplings within the same

spin system.

TOCSY (Total Correlation Spectroscopy): To identify all protons within a spin system.

HSQC (Heteronuclear Single Quantum Coherence): To correlate protons with their

directly attached carbons.

HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range correlations

between protons and carbons, which is crucial for connecting different amino acid

residues and the lipid side chain to the cyclic peptide core.

NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity

of protons, which helps in defining the three-dimensional conformation of the cyclic

peptide.

1,3-β-D-Glucan Synthase Inhibition Assay
This assay is used to determine the inhibitory activity of compounds like Arborcandin B
against the target enzyme.

Enzyme Preparation: A crude enzyme preparation containing 1,3-β-D-glucan synthase is

obtained from the cell lysate of a target fungal organism (e.g., Candida albicans).
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Reaction Mixture: The assay is typically performed in a reaction mixture containing:

The enzyme preparation.

The substrate: UDP-[14C]glucose (radiolabeled uridine diphosphate glucose).

An activator (e.g., GTP).

A buffer to maintain optimal pH.

The test compound (Arborcandin B) at various concentrations.

Incubation: The reaction mixture is incubated at an optimal temperature (e.g., 30°C) for a

specific period to allow for the synthesis of 14C-labeled glucan.

Termination and Precipitation: The reaction is stopped, and the synthesized radiolabeled

glucan polymer is precipitated using an acid (e.g., trichloroacetic acid).

Quantification: The precipitated glucan is collected on a filter, and the radioactivity is

measured using a scintillation counter.

Data Analysis: The percentage of inhibition is calculated by comparing the radioactivity in the

presence of the test compound to that of a control (without the inhibitor). The IC50 value is

then determined from the dose-response curve.

Visualizing the Workflow
The overall process for the discovery and characterization of Arborcandin B can be visualized

as a logical workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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